Cas no 1806625-40-0 (2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole)

2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole is a brominated benzimidazole derivative with a hydroxymethyl functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and hydroxymethyl groups enhances its reactivity, enabling selective modifications for tailored applications. Its bromine substituent further facilitates cross-coupling reactions, making it valuable in medicinal chemistry for constructing complex heterocyclic frameworks. The compound's structural features contribute to its utility in designing bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Careful handling is recommended due to its reactive functional groups.
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole structure
1806625-40-0 structure
Product Name:2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
CAS No:1806625-40-0
MF:C8H8BrN3O
MW:242.072620391846
CID:4816284
Update Time:2025-10-21

2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
    • Inchi: 1S/C8H8BrN3O/c9-6-4(3-13)1-2-5-7(6)12-8(10)11-5/h1-2,13H,3H2,(H3,10,11,12)
    • InChI Key: FLURBSZQAFYSPK-UHFFFAOYSA-N
    • SMILES: BrC1=C(CO)C=CC2=C1N=C(N)N2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.9

2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061007729-250mg
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
1806625-40-0 98%
250mg
$5,286.66 2022-03-31
Alichem
A061007729-500mg
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
1806625-40-0 98%
500mg
$8,483.01 2022-03-31
Alichem
A061007729-1g
2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole
1806625-40-0 98%
1g
$13,910.31 2022-03-31

Additional information on 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole

Research Brief on 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0): Recent Advances and Applications

The compound 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is recognized for its versatile pharmacological properties, including potential applications as an antiviral, anticancer, and antimicrobial agent. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, aiming to enhance its efficacy and specificity for therapeutic use.

One of the key advancements in the study of this compound involves its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo and hydroxymethyl functional groups in this molecule provide unique opportunities for further chemical modifications. Researchers have successfully utilized 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole to develop selective inhibitors for tyrosine kinases, which are implicated in various malignancies. Preliminary in vitro studies have demonstrated promising inhibitory activity against cancer cell lines, particularly in breast and lung cancers.

In addition to its anticancer potential, recent investigations have explored the antiviral properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy against RNA viruses, including SARS-CoV-2. The compound's ability to interfere with viral replication mechanisms suggests its potential as a broad-spectrum antiviral agent. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another notable area of research involves the antimicrobial activity of 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole. Its structural similarity to purine bases allows it to disrupt bacterial DNA synthesis, making it a candidate for combating antibiotic-resistant strains. Recent experiments have shown synergistic effects when combined with existing antibiotics, offering a potential strategy to overcome resistance mechanisms in pathogens like MRSA and Pseudomonas aeruginosa.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as solubility, bioavailability, and metabolic stability are currently under investigation. Researchers are employing computational modeling and structure-activity relationship (SAR) studies to design analogs with improved drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Amino-4-bromo-5-hydroxymethyl-1H-benzimidazole (CAS: 1806625-40-0) represents a multifaceted scaffold with significant therapeutic potential. Ongoing research continues to uncover its diverse applications, from oncology to infectious diseases. As the scientific community delves deeper into its mechanisms of action and refines its chemical structure, this compound may soon emerge as a cornerstone in the development of next-generation pharmaceuticals.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd